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Clinical Effectiveness & Cost-Effectiveness Overview

The table below summarizes key performance and economic data for dolutegravir-based regimens from

recent studies.

Aspect
Regimen
Comparison

Key Quantitative Data (Time
Frame)

Study Details
(Location, Type)

Viral
Suppression (VS)

DTG/3TC vs. various

3-drug regimens [1]

94.0% VS with DTG/3TC vs.

86.9%-91.9% with other regimens
(96 weeks)

Multicenter

prospective cohort
(Spain) [1]

DTG-based first-line
vs. non-DTG-based

[2]

Adjusted RR for VS: 1.04 (95% CI:
1.01-1.06) (12 months)

Cohort study, 59
clinics (South

Africa) [2]

DTG + TDF + 3TC in

ART-naive patients
[3]

VS (<50 copies/mL): 79.8% (3

months), 91.7% (6 months)

Longitudinal cohort

(Ethiopia) [3]
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Aspect
Regimen
Comparison

Key Quantitative Data (Time
Frame)

Study Details
(Location, Type)

Treatment
Persistence

DTG/3TC vs. other

regimens [1]

Discontinuation due to AEs: 9.8%
for DTG/3TC vs. 13.1%-73.8% for
others (96 weeks)

Multicenter

prospective cohort
(Spain) [1]

Immunological
Response

DTG + TDF + 3TC in
ART-naive patients

[3]

Median CD4+ count: 209
(baseline) → 291 (3 months) →

378 cells/μL (6 months)

Longitudinal cohort
(Ethiopia) [3]

| Incremental Cost-Effectiveness | TLD (TDF+3TC+DTG) vs. TLE (TDF+3TC+EFV) [4] | India: ICER of

$130 per YLS China: 0.006 incremental QALYs with $64 savings Sub-Saharan Africa: 83% DALYs

averted | Systematic Review of Cost-Effectiveness Analyses [4] |

Experimental & Methodological Protocols

The studies referenced employ rigorous methodologies to generate these findings.

Clinical Cohort Studies: Prospective or retrospective designs comparing DTG-based regimens to

other standards of care (e.g., efavirenz-based regimens). Key outcomes include viral suppression
(HIV RNA < 50 copies/mL), virological failure, CD4+ T-cell count recovery, and treatment
discontinuation rates. Statistical analyses often involve intention-to-treat analysis, Poisson
regression models to calculate risk ratios (RR), and survival analysis for time-to-event outcomes

[1] [2] [3].
Cost-Effectiveness Analysis (CEA) Models: These studies use mathematical simulation models to

project long-term clinical and economic outcomes.
Common Models: The Cost-Effectiveness of Preventing AIDS Complications (CEPAC)
International model and individual-based simulation models of HIV transmission are frequently
used [4].

Key Inputs: Models incorporate data on treatment efficacy, adverse events, regimen
switching, drug costs, and healthcare utilization costs.

Outcomes Measured: Primary outcomes include incremental cost-effectiveness ratio
(ICER), quality-adjusted life years (QALYs) gained, disability-adjusted life years (DALYs)
averted, and years of life saved (YLS). A strategy is typically considered cost-effective if its
ICER is below a country's willingness-to-pay threshold [4].
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Time Horizon & Discounting: Analyses often use a lifetime or 20-year time horizon and

apply an annual discount rate (typically 3%) for both costs and health outcomes [4].

The logical workflow for a full health technology assessment of a new antiretroviral therapy, integrating

these methodologies, is illustrated below.
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Start: HTA for New ART

Define Comparator
(Standard of Care)

Systematic Literature Review
(Gather Efficacy/Safety Data)

Select Mathematical Model
(e.g., CEPAC, Markov Model)

Populate Model with Inputs:
- Clinical Efficacy
- Adverse Events

- Drug & Healthcare Costs

Run Simulation Over
Time Horizon (e.g., 20 years)

Calculate Outcomes:
- ICER

- QALYs Gained
- DALYs Averted

Sensitivity Analysis
(Test Model Robustness)

End: Decision on
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Cost-Effectiveness

Click to download full resolution via product page

Key Insights for Professionals

Real-World Performance Matches Trials: The high viral suppression and superior persistence of
DTG-based regimens in cohort studies reinforce clinical trial data, supporting their reliability in diverse

clinical settings [1].
Economic Value is Widespread: DTG's cost-effectiveness is demonstrated across different

economic contexts and is driven by its high efficacy, improved adherence, and durability, which
reduce long-term costs associated with treatment failure and disease progression [4].

Consider Implementation Equity: While clinically and economically effective, real-world data from
South Africa indicates that women were less likely to be initiated on or transitioned to DTG than

men. Successful roll-out requires focused efforts to ensure equitable access [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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